1-(2,5-dimethylpyrimidin-4-yl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one

• IUPAC Name: 1-(2,5-dimethylpyrimidin-4-yl)-4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,4-diazepan-5-one
• InChI: InChI=1S/C21H27FN4O/c1-14(2)19-13-25(21-15(3)11-23-16(4)24-21)10-9-20(27)26(19)12-17-5-7-18(22)8-6-17/h5-8,11,14,19H,9-10,12-13H2,1-4H3
• InChI Key: RFFCMLJRXUFRFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCC(=O)N(C(C2)C(C)C)CC3=CC=C(C=C3)F)C
• Molecular Formula: C21H27FN4O
• Molecular Weight: 370.5 g/mol

Description

1-(2,5-dimethylpyrimidin-4-yl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one, commonly known as DFPM, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

DFPM exerts its effects by binding to specific receptors in the central nervous system, including GABA-A and sigma-1 receptors. It modulates the activity of these receptors, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
DFPM has been found to have various biochemical and physiological effects, including but not limited to:
1. Modulation of GABA-A Receptors: DFPM enhances the activity of GABA-A receptors, leading to increased inhibition of neuronal activity and reduced anxiety.
2. Modulation of Sigma-1 Receptors: DFPM modulates the activity of sigma-1 receptors, leading to various neuroprotective and anti-cancer effects.
3. Anti-Inflammatory Effects: DFPM has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

DFPM has several advantages and limitations for lab experiments, including but not limited to:
Advantages:
1. Potent Activity: DFPM has been found to have potent activity in various scientific research applications, making it a valuable tool for researchers.
2. Selective Targeting: DFPM selectively targets specific receptors in the central nervous system, making it a useful tool for studying the physiological and biochemical effects of these receptors.
Limitations:
1. Limited Availability: DFPM is a novel compound, and its availability is limited, making it difficult to obtain for lab experiments.
2. Lack of Clinical Data: DFPM has not yet been tested in clinical trials, and its safety and efficacy in humans are unknown.

Future Directions

DFPM has several potential future directions, including but not limited to:
1. Clinical Trials: DFPM has shown promising results in various scientific research applications, and future clinical trials may reveal its safety and efficacy in humans.
2. Drug Development: DFPM has potential applications in various fields, including cancer research, neurological disorders, and pain management. Future drug development efforts may focus on optimizing its pharmacological properties and developing analogs with improved activity and selectivity.
3. Neuropharmacology Research: DFPM's selective targeting of GABA-A and sigma-1 receptors makes it a useful tool for studying the physiological and biochemical effects of these receptors in the central nervous system.
Conclusion:
In conclusion, DFPM is a novel compound that has shown promising results in various scientific research applications. Its synthesis method is simple and efficient, and it selectively targets specific receptors in the central nervous system. DFPM has potential applications in various fields, including cancer research, neurological disorders, and pain management. However, its limited availability and lack of clinical data are significant limitations. Future research efforts may focus on optimizing its pharmacological properties, developing analogs with improved activity and selectivity, and conducting clinical trials to determine its safety and efficacy in humans.

Synthesis Methods

DFPM can be synthesized using a simple and efficient method that involves the condensation of 4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepin-2-one with 2,5-dimethylpyrimidine-4-carbaldehyde. The reaction is catalyzed by a base and carried out in an organic solvent such as ethanol or methanol. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

DFPM has shown promising results in various scientific research applications, including but not limited to:
1. Cancer Research: DFPM has been shown to have potent anti-cancer activity by inducing apoptosis in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways.
2. Neurological Disorders: DFPM has been found to have neuroprotective effects in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has been shown to modulate specific neurotransmitter systems and protect neurons from oxidative stress and inflammation.
3. Pain Management: DFPM has been found to have analgesic effects by modulating specific pain pathways in the central nervous system. It has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain.